Cas no 1340411-99-5 (methyl2-methyl-1-(pyrrolidin-1-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(pyrrolidin-1-yl)propan-2-ylamine
• CAS No: 1340411-99-5
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• MDL: MFCD17232381
• CID: 4589765
• PubChem ID: 57543943
• Update Time: 2025-06-09

methyl2-methyl-1-(pyrrolidin-1-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl[2-methyl-1-(pyrrolidin-1-yl)propan-2-yl]amine
• N,2-dimethyl-1-(pyrrolidin-1-yl)propan-2-amine
• methyl2-methyl-1-(pyrrolidin-1-yl)propan-2-ylamine

• MDL： MFCD17232381
• Inchi： 1S/C9H20N2/c1-9(2,10-3)8-11-6-4-5-7-11/h10H,4-8H2,1-3H3
• InChI Key： IIUFQJJPNLENQN-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CN1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on methyl2-methyl-1-(pyrrolidin-1-yl)propan-2-ylamine

Comprehensive Overview of Methyl 2-methyl-1-(pyrrolidin-1-yl)propan-2-ylamine (CAS No. 1340411-99-5)

Methyl 2-methyl-1-(pyrrolidin-1-yl)propan-2-ylamine (CAS No. 1340411-99-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a pyrrolidine ring and a methylamine moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its molecular framework could be leveraged to develop novel therapeutics.

The compound's CAS number 1340411-99-5 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in research and development. Its structure combines a pyrrolidin-1-yl group with a 2-methylpropan-2-ylamine backbone, which may contribute to its stability and reactivity in various chemical reactions. This combination is increasingly studied for its potential in creating bioactive molecules, particularly in the fields of neurology and metabolic disorders, where such scaffolds are often explored.

In recent years, the demand for high-purity chemical intermediates like Methyl 2-methyl-1-(pyrrolidin-1-yl)propan-2-ylamine has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. Scientists are leveraging computational tools to predict the compound's interactions with biological targets, a trend reflecting the broader shift toward data-driven chemistry. This aligns with frequent searches for terms such as "pyrrolidine derivatives in drug design" and "CAS number lookup for research chemicals," highlighting its relevance in modern scientific inquiries.

From a synthetic perspective, the compound's amine and pyrrolidine functionalities offer multiple sites for modification, enabling the creation of diverse analogs. This flexibility is crucial for medicinal chemists aiming to optimize pharmacokinetic properties or enhance target specificity. Notably, discussions around "green chemistry" and "sustainable synthesis" have also influenced its applications, with researchers exploring eco-friendly routes to produce such intermediates.

Quality control and analytical characterization of CAS No. 1340411-99-5 are paramount, given its potential use in preclinical studies. Techniques like NMR spectroscopy and mass spectrometry are routinely employed to verify its purity and structure, addressing common queries such as "how to validate chemical intermediates." Additionally, its storage and handling protocols are designed to meet industry standards, ensuring reproducibility in research settings.

As the scientific community continues to explore Methyl 2-methyl-1-(pyrrolidin-1-yl)propan-2-ylamine, its role in innovative therapeutic development remains a focal point. Whether in academia or industry, this compound exemplifies the intersection of structural complexity and functional utility, making it a subject of enduring interest. Future studies may further elucidate its potential, particularly in emerging areas like precision medicine and bioconjugation chemistry.